Cas no 25791-20-2 (Triphenyl(tetradecyl)phosphonium Bromide)
Triphenyl(tetradecyl)phosphonium Bromide is a quaternary phosphonium salt with the chemical formula C₃₂H₄₄P·Br. This compound features a long hydrophobic tetradecyl chain and three phenyl groups attached to a central phosphorus atom, making it highly effective as a phase-transfer catalyst (PTC) in organic synthesis. Its amphiphilic nature enhances solubility in both aqueous and organic phases, facilitating efficient reactions such as nucleophilic substitutions and polymerizations. The compound exhibits excellent thermal and chemical stability, making it suitable for high-temperature applications. Additionally, its strong cationic properties contribute to antimicrobial activity, broadening its utility in material science and industrial processes. Its versatility and robustness make it a valuable reagent in synthetic chemistry and functional material development.
25791-20-2 structure
Product Name:Triphenyl(tetradecyl)phosphonium Bromide
CAS No:25791-20-2
MF:C32H44BrP
MW:539.569529533386
MDL:MFCD00051857
CID:88624
PubChem ID:87577266
Update Time:2025-07-02
Triphenyl(tetradecyl)phosphonium Bromide Chemical and Physical Properties
Names and Identifiers
-
- Triphenyl(tetradecyl)phosphonium bromide
- (1-Tetradecyl)triphenylphosphonium bromide
- Myristyltriphenylphosphonium bromide
- triphenyl(tetradecyl)phosphanium,bromide
- EINECS 247-267-1
- Tetradecyltriphenylphosphonium bromide
- Triphenyltetradecyl-Phosphonium Bromide
- (Tetradecyl)triphenylphosphonium Bromide
- triphenyl(tetradecyl)phosphanium bromide
- C32H44BrP
- Tetradecyltriphenylphosphoniumbromide
- 2138AB
- Triphenyl(tetradecyl)phosphoniumBromide
- n-Tetradecyltriphenylphosphonium bromide
- (Tetradecyl)triphenylpho
- DTXSID00948695
- J-016136
- FT-0604570
- NS00047638
- 25791-20-2
- SY103615
- triphenyl(tetradecyl)phosphanium;bromide
- SCHEMBL678415
- T1506
- MFCD00051857
- AC9704
- CS-0128431
- A818026
- AKOS015833054
- AS-10135
- Triphenyl(tetradecyl)phosphonium Bromide
-
- MDL： MFCD00051857
- Inchi： 1S/C32H44P.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-22-29-33(30-23-16-13-17-24-30,31-25-18-14-19-26-31)32-27-20-15-21-28-32;/h13-21,23-28H,2-12,22,29H2,1H3;1H/q+1;/p-1
- InChI Key： FUMBGFNGBMYHGH-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCCCC
- BRN： 3582243
Computed Properties
- Exact Mass: 538.23600
- Monoisotopic Mass: 538.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 34
- Rotatable Bond Count: 16
- Complexity: 408
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Melting Point: 87-89°C
- Water Partition Coefficient: Slightly soluble in Water.
- PSA: 13.59000
- LogP: 5.68560
- Sensitiveness: Hygroscopic
- Solubility: Not determined
Triphenyl(tetradecyl)phosphonium Bromide Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
Triphenyl(tetradecyl)phosphonium Bromide Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Triphenyl(tetradecyl)phosphonium Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY103615-100g |
Triphenyl(tetradecyl)phosphonium Bromide |
25791-20-2 | ≥95% | 100g |
¥2380.00 | 2025-04-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T46520-5g |
Triphenyl(tetradecyl)phosphonium bromide |
25791-20-2 | 95% | 5g |
¥79.0 | 2024-07-18 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L04311-25g |
(1-Tetradecyl)triphenylphosphonium bromide, 97% |
25791-20-2 | 97% | 25g |
￥2212.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L04311-100g |
(1-Tetradecyl)triphenylphosphonium bromide, 97% |
25791-20-2 | 97% | 100g |
￥7070.00 | 2023-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1506-25G |
Triphenyl(tetradecyl)phosphonium Bromide |
25791-20-2 | >98.0%(T)(HPLC) | 25g |
¥650.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D916819-100g |
Triphenyl(tetradecyl)phosphonium Bromide |
25791-20-2 | 95% | 100g |
$320 | 2023-08-31 | |
| eNovation Chemicals LLC | D747265-25g |
Triphenyl(tetradecyl)phosphonium bromide |
25791-20-2 | 95+% | 25g |
$95 | 2024-06-07 | |
| eNovation Chemicals LLC | D747265-100g |
Triphenyl(tetradecyl)phosphonium bromide |
25791-20-2 | 95+% | 100g |
$205 | 2024-06-07 | |
| TRC | T809505-1g |
Triphenyl(tetradecyl)phosphonium Bromide |
25791-20-2 | 1g |
$58.00 | 2023-05-17 | ||
| TRC | T809505-5g |
Triphenyl(tetradecyl)phosphonium Bromide |
25791-20-2 | 5g |
$69.00 | 2023-05-17 |
Triphenyl(tetradecyl)phosphonium Bromide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:25791-20-2)Tetradecyl triphenylphosphoniuM broMide
Order Number:sfd22253
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:25791-20-2)Triphenyl(tetradecyl)phosphonium Bromide
Order Number:A818026
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):219.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:25791-20-2)正十四烷基三苯基溴化膦
Order Number:LE27032125
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Triphenyl(tetradecyl)phosphonium Bromide Related Literature
-
Junyong Zhu,Jing Wang,Jingwei Hou,Yatao Zhang,Jindun Liu,Bart Van der Bruggen J. Mater. Chem. A 2017 5 6776
-
Xiangkang Zeng,Gen Wang,Yue Liu,Xiwang Zhang Environ. Sci.: Nano 2017 4 2248
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Ying Wang,Haixin Chang,Hongkai Wu,Honglai Liu J. Mater. Chem. B 2013 1 3521
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Darya A. Kuznetsova,Gulnara A. Gaynanova,Leysan A. Vasileva,Guzel V. Sibgatullina,Dmitry V. Samigullin,Anastasiia S. Sapunova,Alexandra D. Voloshina,Irina V. Galkina,Konstantin A. Petrov,Lucia Ya. Zakharova J. Mater. Chem. B 2019 7 7351
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K. Christian Kemp,Humaira Seema,Muhammad Saleh,Nhien H. Le,Kandula Mahesh,Vimlesh Chandra,Kwang S. Kim Nanoscale 2013 5 3149
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